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Compound of Interest

Compound Name: LAS195319

Cat. No.: B15542463

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the investigational PI3Kδ inhibitor, LAS195319,

against established cancer therapeutics that target the phosphoinositide 3-kinase (PI3K)

pathway. The information presented is intended to offer a comprehensive overview of their

biochemical selectivity, clinical efficacy in relevant hematological malignancies, and the

experimental methodologies used for their evaluation.

Introduction to LAS195319 and Comparator PI3K
Inhibitors
LAS195319 is a potent and selective inhibitor of the delta isoform of phosphoinositide 3-kinase

(PI3Kδ). While initially investigated for inflammatory respiratory diseases, its mechanism of

action holds significant relevance in oncology, particularly in B-cell malignancies where the

PI3Kδ signaling pathway is a critical driver of cell proliferation and survival.

This guide benchmarks LAS195319 against four FDA-approved cancer therapeutics that also

target the PI3K pathway:
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Idelalisib (Zydelig®): A selective PI3Kδ inhibitor.

Duvelisib (Copiktra®): A dual inhibitor of PI3Kδ and PI3Kγ.

Umbralisib (Ukoniq®): An inhibitor of PI3Kδ and casein kinase 1 epsilon (CK1ε). (Note:

Umbralisib was voluntarily withdrawn from the market in 2022 due to safety concerns in

certain clinical trials).[1]

Copanlisib (Aliqopa®): A pan-Class I PI3K inhibitor with predominant activity against the α

and δ isoforms.

Data Presentation: Quantitative Comparison
The following tables summarize the biochemical potency and clinical efficacy of LAS195319
and the comparator drugs.

Table 1: Biochemical Potency and Isoform Selectivity
(IC50, nM)

Compo
und

PI3Kα PI3Kβ PI3Kγ PI3Kδ

Fold
Selectiv
ity (δ vs
α)

Fold
Selectiv
ity (δ vs
β)

Fold
Selectiv
ity (δ vs
γ)

LAS1953

19
1,900 10 36 0.5 3,800x 20x 72x

Idelalisib 8,600 4,000 2,100 19 ~453x ~211x ~111x

Duvelisib 1,602 85 27.4 2.5 ~641x 34x ~11x

Umbralisi

b
>10,000 2,360 1,090 22.2 >450x ~106x ~49x

Copanlisi

b
0.5 3.7 6.4 0.7 0.7x 5.3x 9.1x

Note: IC50 values can vary depending on the specific assay conditions. Data is compiled from

publicly available sources.
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Table 2: Clinical Efficacy in Relapsed/Refractory
Follicular Lymphoma (FL)

Therapeutic
Trial
Name/Identifier

Overall Response
Rate (ORR)

Median
Progression-Free
Survival (PFS)

Idelalisib
Study 101-09

(NCT01282424)
57%[2][3][4] 11 months[2][4]

Duvelisib
DYNAMO

(NCT01882803)
42%[1][3] 9.5 months

Umbralisib
UNITY-NHL

(NCT02793583)
43%[5][6] 10.6 months[7][8]

Copanlisib
CHRONOS-1

(NCT01660451)
59%[9][10][11] 11.2 months[9][11]

LAS195319 N/A Not available Not available

Table 3: Clinical Efficacy in Relapsed/Refractory Chronic
Lymphocytic Leukemia (CLL)
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Therapeutic
Trial
Name/Identifier

Overall Response
Rate (ORR)

Median
Progression-Free
Survival (PFS)

Idelalisib + Rituximab
Study 116

(NCT01539512)
81%

Not Reached (vs. 5.5

months for Placebo +

Rituximab)[2]

Duvelisib DUO (NCT02004522) 78%

13.3 months (vs. 9.9

months for

Ofatumumab)[12]

Umbralisib
UNITY-CLL

(NCT026112311)

52% (in BTKi/PI3Ki

intolerant)
23.5 months[13]

Copanlisib N/A
Not extensively

studied in CLL
Not available

LAS195319 N/A Not available Not available
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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